Cas no 473884-58-1 (2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(3-hydroxy-4-methoxyphenyl)prop-2-enamide)

• Product Name: 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(3-hydroxy-4-methoxyphenyl)prop-2-enamide
• CAS No: 473884-58-1
• MF: C₁₈H₁₄F₂N₂O₃S
• MW: 376.377170085907
• CID: 6127191
• PubChem ID: 2378226
• Update Time: 2025-11-01

2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(3-hydroxy-4-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 473884-58-1
• Z44313550
• 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(3-hydroxy-4-methoxyphenyl)prop-2-enamide
• EN300-26589263

• Inchi： 1S/C18H14F2N2O3S/c1-25-16-7-2-11(9-15(16)23)8-12(10-21)17(24)22-13-3-5-14(6-4-13)26-18(19)20/h2-9,18,23H,1H3,(H,22,24)/b12-8+
• InChI Key： GUFNZVQWFQWJPG-XYOKQWHBSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)NC(/C(/C#N)=C/C1C=CC(=C(C=1)O)OC)=O

Computed Properties

• Exact Mass: 376.06931981g/mol
• Monoisotopic Mass: 376.06931981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 108Ų

Additional information on 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(3-hydroxy-4-methoxyphenyl)prop-2-enamide

Comprehensive Overview of 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(3-hydroxy-4-methoxyphenyl)prop-2-enamide (CAS No. 473884-58-1)

The compound 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(3-hydroxy-4-methoxyphenyl)prop-2-enamide (CAS No. 473884-58-1) is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique combination of functional groups, including a cyano group, a difluoromethylsulfanyl moiety, and a hydroxy-methoxyphenyl unit, makes it a versatile intermediate for synthesizing advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications due to its ability to interact with biological targets and its stability under various conditions.

One of the most intriguing aspects of this compound is its role in the development of small-molecule inhibitors and fluorescent probes. The presence of the difluoromethylsulfanyl group enhances its electron-withdrawing properties, which is crucial for modulating reactivity in synthetic pathways. Additionally, the hydroxy-methoxyphenyl segment contributes to its solubility in polar solvents, making it suitable for aqueous-based reactions. These characteristics align with current trends in green chemistry and sustainable synthesis, topics that are highly searched in academic and industrial circles.

In recent years, the demand for high-performance organic compounds has surged, driven by advancements in pharmaceutical research and optoelectronic materials. The compound 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(3-hydroxy-4-methoxyphenyl)prop-2-enamide fits into this narrative as a potential candidate for drug discovery and material engineering. Its structural features allow for fine-tuning of electronic properties, which is essential for designing next-generation therapeutics and functional materials. This aligns with frequently searched queries such as "innovative organic compounds for drug development" and "advanced materials for optoelectronics."

Another area of interest is the compound's potential in bioconjugation and proteomics. The cyano group can serve as a reactive handle for attaching biomolecules, while the difluoromethylsulfanyl moiety offers stability against metabolic degradation. This makes it a valuable tool for researchers exploring targeted drug delivery and molecular imaging. Given the growing popularity of precision medicine and theranostics, this compound is likely to remain a focal point in scientific discussions.

From a synthetic perspective, the preparation of 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(3-hydroxy-4-methoxyphenyl)prop-2-enamide involves multi-step reactions that highlight the importance of regioselective functionalization and catalyst optimization. These processes are often explored in academic research, as evidenced by the high search volume for terms like "efficient synthesis of complex organic molecules" and "catalytic methods for C-S bond formation." The compound's synthesis also underscores the relevance of computational chemistry in predicting reaction outcomes, a topic that resonates with both students and professionals.

In conclusion, 2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}-3-(3-hydroxy-4-methoxyphenyl)prop-2-enamide (CAS No. 473884-58-1) represents a fascinating intersection of chemistry, biology, and materials science. Its diverse applications, from drug discovery to advanced materials, make it a compound of enduring interest. As research continues to uncover its full potential, it is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.